[3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

• CAS No.: 769156-36-7
• Molecular Formula: C23H17Cl2N3O5
• Molecular Weight: 486.3 g/mol
• IUPAC Name: [3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C23H17Cl2N3O5/c1-32-17-8-6-16(7-9-17)27-21(29)22(30)28-26-13-14-3-2-4-18(11-14)33-23(31)19-10-5-15(24)12-20(19)25/h2-13H,1H3,(H,27,29)(H,28,30)/b26-13+
• InChI Key: ABPPDXWJYDVDPH-LGJNPRDNSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=CC(=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=CC(=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

The compound [3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate is a hydrazone-containing ester characterized by:

• A phenyl ring at the 3-position substituted with an (E)-hydrazinylidene methyl group.
• A 2-(4-methoxyanilino)-2-oxoacetyl moiety attached to the hydrazinylidene group.
• A 2,4-dichlorobenzoate ester group.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key analogs and their structural differences are summarized below:

Compound Name	Substituent Modifications	Key Properties/Data
[4-[(E)-[[2-(4-Ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate	4-Ethoxy (vs. 4-methoxy) on anilino group	- Predicted Collision Cross Section (CCS): 215.0 Ų ([M+H]+)
3-[(E)-({4-[(4-Methylbenzyl)oxy]benzoyl}hydrazono)methyl]phenyl 2,4-dichlorobenzoate	4-(4-Methylbenzyl)oxybenzoyl (vs. 2-(4-methoxyanilino)-2-oxoacetyl)	- Registry Number: MFCD05153393
4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-methoxyphenyl 3,4-dichlorobenzoate	3,4-Dichlorobenzoate (vs. 2,4-dichloro) and 2-methoxyphenyl (vs. 3-position)	- CAS: 767288-45-9
4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-ethoxyphenyl 2,4-dichlorobenzoate	2-Ethoxyphenyl (vs. 3-methoxyphenyl)	- CAS: 769147-99-1

Key Observations:

2,4-Dichlorobenzoate vs. 3,4-dichlorobenzoate: The 2,4-substitution pattern increases electron-withdrawing effects, which may influence ester hydrolysis rates and intermolecular interactions .

Steric and Lipophilicity Considerations :

• The 4-methylbenzyloxy substituent in introduces significant steric hindrance, likely reducing solubility compared to the target compound.
• Ethoxy groups (e.g., in ) increase lipophilicity, which could improve membrane permeability but reduce aqueous solubility.

Physical Properties and Predictive Data

Collision Cross Section (CCS) Comparison:

Data from the 4-ethoxy analog ([M+H]+ adduct) :

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	500.07748	215.0
[M+Na]+	522.05942	228.0

The target compound’s molecular weight is expected to be slightly lower (~486 g/mol for [M+H]+) due to the smaller methoxy group. Its CCS may similarly range between 210–220 Ų, reflecting comparable molecular size and shape.